3,4,5,8-Tetrachloroquinoline

• CAS No.: 1204810-56-9
• Molecular Formula: C9H3Cl4N
• Molecular Weight: 266.93
• IUPAC Name: 3,4,5,8-tetrachloroquinoline
• InChI: InChI=1S/C9H3Cl4N/c10-4-1-2-5(11)9-7(4)8(13)6(12)3-14-9/h1-3H
• InChI Key: SNKPZQINOXUTFS-UHFFFAOYSA-N
• SMILES: C1=CC(=C2C(=C1Cl)C(=C(C=N2)Cl)Cl)Cl
• Synonyms: 3,4,5,8-Tetrachloroquinoline

Description

3,4,5,8-Tetrachloroquinoline is a polychlorinated heterocyclic compound derived from quinoline, a bicyclic structure comprising a benzene ring fused with a pyridine ring. The substitution of chlorine atoms at positions 3, 4, 5, and 8 significantly alters its electronic, physicochemical, and biological properties compared to non-chlorinated or less chlorinated analogs.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3,4,5,8-tetrachloroquinoline with other chlorinated quinoline derivatives and chlorinated paraffins (CPs), focusing on synthesis, stability, and applications.

Chlorinated Quinoline Derivatives

8-Chloro-5,6,7,8-Tetrahydroquinoline (CAS: 106057-23-2)

• Structure: Features a single chlorine at position 8 and a partially saturated quinoline ring (tetrahydro form).
• Molecular Formula : C₉H₁₀ClN (Molar mass: 167.64 g/mol).
• Properties: Reduced aromaticity due to saturation, leading to lower thermal stability and altered reactivity in electrophilic substitution reactions compared to fully aromatic 3,4,5,8-tetrachloroquinoline .
• Applications : Used in synthetic intermediates for pharmaceuticals; less environmentally persistent than fully chlorinated analogs.

3,4,7,8-Tetrachlorodecane (Synthesized in –3)

• Structure : A linear chlorinated alkane with chlorine atoms at positions 3, 4, 7, and 7.
• Synthesis : Produced via chlorination of deca-3,7-diene using Cl₂ gas generated from trichloroisocyanuric acid, yielding a mixture of isomers with ~3% overchlorinated byproducts .
• Properties: Higher lipophilicity and environmental persistence compared to aromatic chlorinated quinolines, aligning with CPs' behavior as persistent organic pollutants (POPs) .

Chlorinated Paraffins (CPs)

CPs are complex mixtures of polychlorinated alkanes. Key comparisons include:

• Short-Chain CPs (SCCPs) : 10–13 carbons; regulated under the Stockholm Convention due to toxicity and bioaccumulation .
• Medium/Long-Chain CPs (MCCPs/LCCPs) : 14–36 carbons; less studied but increasingly scrutinized for environmental impact .
• Stability: CPs resist degradation via UV light and hydrolysis, whereas 3,4,5,8-tetrachloroquinoline may undergo photolytic dechlorination due to aromatic ring activation .

Table 1: Structural and Physicochemical Comparison

Compound	Molecular Formula	Chlorination Pattern	Molar Mass (g/mol)	Key Properties
3,4,5,8-Tetrachloroquinoline	C₉H₃Cl₄N	3,4,5,8-positions	272.94	High thermal stability, aromatic, persistent
8-Chloro-5,6,7,8-tetrahydroquinoline	C₉H₁₀ClN	8-position	167.64	Partially saturated, lower persistence
3,4,7,8-Tetrachlorodecane	C₁₀H₁₆Cl₄	3,4,7,8-positions	307.94	Linear alkane, high lipophilicity

Research Findings and Environmental Implications

• Reactivity: The aromatic quinoline core in 3,4,5,8-tetrachloroquinoline facilitates electrophilic substitution at unoccupied positions, whereas saturated analogs like 8-chloro-5,6,7,8-tetrahydroquinoline are more prone to addition reactions .
• Analytical Challenges: Quantifying 3,4,5,8-tetrachloroquinoline requires advanced methods like LC-HRMS, akin to CP analysis, due to structural complexity and isomerism .